Cas no 91897-25-5 (7'-Hydroxyabscisic Acid)

• Product Name: 7'-Hydroxyabscisic Acid
• CAS No: 91897-25-5
• Molecular Formula: C₁₅H₂₀O₅
• Molecular Weight: 280.316
• CID: 2082509
• PubChem ID: 15694668

7'-Hydroxyabscisic Acid Properties

Names and Identifiers

• 6'-hydroxymethylabscisic acid
• 8'-hydroxy-ABA
• 8'-hydroxyabscisic acid
• 8'-hydroxy-abscisic acid
• Nigellic acid
• CS-0094776
• SCHEMBL16541462
• CHEMBL396834
• 7'-Hydroxy ABA
• DTXSID501313823
• HY-111975
• 91897-25-5
• DA-49977
• (2Z,4E)-5-[(1S)-1-hydroxy-2-(hydroxymethyl)-6,6-dimethyl-4-oxocyclohex-2-en-1-yl]-3-methylpenta-2,4-dienoic acid
• 7a(2)-Hydroxyabscisic acid

• InChIKey： ZGHRCSAIMSBFLK-IQSISOBESA-N
• Inchi： InChI=1S/C15H20O5/c1-10(6-13(18)19)4-5-15(20)11(9-16)7-12(17)8-14(15,2)3/h4-7,16,20H,8-9H2,1-3H3,(H,18,19)/b5-4+,10-6-/t15-/m1/s1
• SMILES： CC(=CC(=O)O)C=CC1(C(=CC(=O)CC1(C)C)CO)O

Computed Properties

• Exact Mass: 280.13107373g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 280.13107373g/mol
• Heavy Atom Count: 20
• Complexity: 510
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 94.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Abscisic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Abscisic acids and derivatives